Cas no 62574-66-7 (4-Chloro-3-(chlorosulfonyl)benzoyl chloride)

• Product Name: 4-Chloro-3-(chlorosulfonyl)benzoyl chloride
• CAS No: 62574-66-7
• MF: C₇H₃Cl₃O₃S
• MW: 273.520918130875
• MDL: MFCD21090929
• CID: 439695
• PubChem ID: 15632689
• Update Time: 2025-10-28

4-Chloro-3-(chlorosulfonyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-chloro-3-(chlorosulfonyl)-
• 4-chloro-3-chlorosulfonylbenzoyl chloride
• 4-Chlor-3-chlorsulfonyl-benzoylchlorid
• Sugammadex sodium Org199425-1 Impurity
• AKOS015954929
• PNXMCBFANZCXMB-UHFFFAOYSA-N
• E74698
• 62574-66-7
• 4-chloro-3-(chlorosulfonyl)benzoyl chloride
• DTXSID90576042
• BS-52548
• MFCD21090929
• EN300-279210
• 4-chloro-3-(chlorosulfonyl)benzoylchloride
• SCHEMBL1926208
• DB-153798
• 4-Chloro-3-(chlorosulfonyl)benzoyl chloride

• MDL： MFCD21090929
• Inchi： 1S/C7H3Cl3O3S/c8-5-2-1-4(7(9)11)3-6(5)14(10,12)13/h1-3H
• InChI Key： PNXMCBFANZCXMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 271.88700
• Monoisotopic Mass: 271.886848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 367.2±32.0 °C at 760 mmHg
• Flash Point: 175.9±25.1 °C
• PSA: 59.59000
• LogP: 3.72730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-3-(chlorosulfonyl)benzoyl chloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 4-Chloro-3-(chlorosulfonyl)benzoyl chloride

4-Chloro-3-(chlorosulfonyl)benzoyl chloride (CAS No. 62574-66-7): A Versatile Chemical Intermediate for Modern Applications

4-Chloro-3-(chlorosulfonyl)benzoyl chloride (CAS 62574-66-7) is a highly reactive benzoyl chloride derivative that plays a crucial role in organic synthesis and specialty chemical manufacturing. This compound, characterized by its dual functional groups (chlorosulfonyl and benzoyl chloride), serves as a key building block for pharmaceuticals, agrochemicals, and advanced materials. With the increasing demand for high-performance chemical intermediates, this compound has gained significant attention in research and industrial applications.

The molecular structure of 4-Chloro-3-(chlorosulfonyl)benzoyl chloride features a benzene ring substituted with three distinct functional groups, creating unique reactivity patterns. The chlorine atom at position 4 contributes to electron-withdrawing effects, while the chlorosulfonyl group at position 3 enhances its electrophilic character. The benzoyl chloride moiety makes it particularly valuable for amide bond formation and esterification reactions, which are fundamental processes in medicinal chemistry and polymer science.

Recent trends in green chemistry and sustainable synthesis have driven innovations in the application of 4-Chloro-3-(chlorosulfonyl)benzoyl chloride. Researchers are exploring its use in catalyzed reactions that minimize waste and energy consumption, addressing the growing demand for environmentally friendly chemical processes. The compound's ability to participate in selective functionalization makes it particularly attractive for developing targeted drug molecules and specialty polymers with reduced environmental impact.

In pharmaceutical applications, 4-Chloro-3-(chlorosulfonyl)benzoyl chloride serves as a precursor for various active pharmaceutical ingredients (APIs). Its structural features allow for the synthesis of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. The current focus on personalized medicine and drug discovery has increased the demand for such versatile intermediates that can be modified to create diverse molecular architectures.

The material science sector utilizes 4-Chloro-3-(chlorosulfonyl)benzoyl chloride in the development of high-performance polymers and advanced coatings. Its ability to introduce both sulfonyl and carbonyl functionalities into polymer chains enables the creation of materials with enhanced thermal stability, chemical resistance, and mechanical properties. These characteristics are particularly valuable for applications in aerospace, electronics, and renewable energy technologies.

From a commercial perspective, the market for 4-Chloro-3-(chlorosulfonyl)benzoyl chloride has shown steady growth, driven by increasing R&D investments in specialty chemicals and fine chemical synthesis. Manufacturers are focusing on improving production processes to ensure high purity grades while maintaining competitive pricing. The compound's supply chain dynamics are influenced by the availability of raw materials and the evolving regulatory landscape for chemical intermediates.

Quality control of 4-Chloro-3-(chlorosulfonyl)benzoyl chloride involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy to verify purity and structural integrity. Storage recommendations typically emphasize protection from moisture and maintenance at controlled temperatures to preserve the compound's reactivity. Proper handling procedures are essential due to its acyl chloride nature, requiring appropriate laboratory safety measures and personal protective equipment.

Future research directions for 4-Chloro-3-(chlorosulfonyl)benzoyl chloride include exploring its potential in click chemistry applications and as a building block for metal-organic frameworks (MOFs). The compound's versatility positions it well for emerging technologies in drug delivery systems and functional materials. As synthetic methodologies continue to advance, new applications for this multifunctional intermediate are likely to emerge in various high-tech industries.

For researchers and industry professionals seeking reliable suppliers of 4-Chloro-3-(chlorosulfonyl)benzoyl chloride, it's important to evaluate manufacturers based on their quality certifications, technical support capabilities, and regulatory compliance. The compound's technical specifications should be carefully reviewed to ensure suitability for specific applications, with particular attention to purity levels and impurity profiles that might affect downstream processes.